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Get Quote

The table below summarizes the key identification data for hemiphloin found in the search results.

Property Reported Data

Plant Source Blumea balsamifera [1]

Molecular Formula C₂₁H₂₂O₁₀ [1]

Ion Mode in MS [M-H]⁻ [1]

Observed m/z 433.1154 [1]

Mass Error -0.64 ppm [1]

Retention Time
(UPLC)

10.15 minutes [1]

Compound Type Flavonoid [1]

Identification Note Identified via UPLC-Q-Orbitrap HRMS; one of 18 compounds reported for the
first time in this plant [1]
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While data on hemiphloin itself is sparse, the research provides context on the advanced analytical

techniques used for its identification and the chemical background of B. balsamifera.

Advanced Identification Technique: Hemiphloin was identified using UPLC-Q-Orbitrap High-
Resolution Mass Spectrometry [1]. This technique combines ultra-performance liquid

chromatography for superior separation with highly accurate mass measurement, allowing for
confident determination of elemental composition and structure of unknown compounds in complex

mixtures like plant extracts.
Flavonoid Background in *B. balsamifera*: The plant's leaves are rich in polyphenolic compounds,

particularly flavonoids [2]. One study developed an HPLC method to simultaneously quantify 18
polyphenolic compounds, including 17 flavonoids, though hemiphloin was not among the listed

targets in that particular study [2]. This indicates a established research focus on the flavonoid
constituents of this plant.

Research Gaps and Proposed Investigations

Based on the available information, the following areas represent significant research gaps and potential

directions for future study on hemiphloin.

Isolation and Purification: The first step would be to isolate hemiphloin from the plant extract. The

general extraction method used in the identified study was reflux with 80% methanol [2]. You could
employ techniques like preparative HPLC or column chromatography (e.g., silica gel, Sephadex

LH-20) for purification.
Structural Elucidation: While HRMS provides the molecular formula, full structural confirmation,

including stereochemistry, requires Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C,
and 2D NMR such as COSY, HSQC, HMBC).

Bioactivity Profiling: The biological function of hemiphloin is currently unknown. Based on the
reported antioxidant activity of B. balsamifera extracts and other flavonoids [1] [2], you could

investigate its antioxidant capacity (e.g., via DPPH, ABTS assays). Other relevant pharmacological
activities to explore include anti-inflammatory, antimicrobial, or cytotoxic effects against human

cancer cell lines.
Quantitative Analysis: Develop a validated quantitative method (e.g., using HPLC-PDA or LC-MS) to

determine the concentration of hemiphloin in different plant parts, across various growth stages, or
from different geographical sources.
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For a comprehensive characterization of hemiphloin, the following integrated workflow is recommended.
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Compound Isolation & Purification

Structural Characterization

Functional & Applied Research

Start: Crude Plant Extract

Extraction (e.g., Reflux with 80% Methanol)

Fractionation
(Column Chromatography)

Purification
(Preparative HPLC)

Isolated Hemiphloin

High-Resolution Mass Spectrometry (HRMS)

Nuclear Magnetic Resonance (NMR)
(1H, 13C, 2D)

Confirmed Structure

Bioactivity Assays
(Antioxidant, Antimicrobial, etc.)

Quantitative Analysis
(HPLC-PDA/LC-MS)
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Mechanistic Studies
(Signaling Pathways, Target Identification)

Click to download full resolution via product page

The diagram outlines a multi-stage research path from initial extraction to mechanistic studies, highlighting

key techniques for each phase.

The available scientific data on hemiphloin from Blumea balsamifera is currently limited to its

identification. Full characterization and evaluation of its therapeutic potential require further experimental

work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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